Cas no 1003993-41-6 (1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole)

• Product Name: 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole
• CAS No: 1003993-41-6
• MF: C₁₀H₈FN₃O₃
• MW: 237.187225341797
• CID: 3060428
• PubChem ID: 7172349
• Update Time: 2025-07-02

1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole
• 1003993-41-6
• AKOS000314383
• DTXSID301244650
• 1-((3-Fluorophenoxy)methyl)-3-nitro-1H-pyrazole
• AKOS015922151
• 1-[(3-fluorophenoxy)methyl]-3-nitro-1H-pyrazole
• STK350220

• MDL： MFCD06740547
• Inchi： 1S/C10H8FN3O3/c11-8-2-1-3-9(6-8)17-7-13-5-4-10(12-13)14(15)16/h1-6H,7H2
• InChI Key： DQDUNJPKZHQCPE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCN1C=CC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 237.05496929Da
• Monoisotopic Mass: 237.05496929Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole

Professional Introduction to Compound with CAS No. 1003993-41-6 and Product Name: 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole

The compound identified by the CAS number 1003993-41-6 and the product name 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a nitro-substituted pyrazole core linked to a fluoro-phenoxy methyl group, has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry.

Pyrazole derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a fluoro substituent at the phenoxymethyl position enhances the metabolic stability and binding affinity of the molecule, making it a promising candidate for further development. Additionally, the presence of a nitro group at the 3-position of the pyrazole ring introduces additional reactivity, enabling various functionalization strategies that can be exploited in drug design.

Recent studies have highlighted the importance of fluoro-modified heterocycles in the development of novel therapeutic agents. The fluorine atom's ability to influence electronic properties and metabolic pathways has made fluoro-pyrazoles particularly attractive for medicinal chemists. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry* has demonstrated that compounds incorporating fluoro-substituted pyrazoles exhibit enhanced bioavailability and reduced degradation rates compared to their non-fluorinated counterparts.

The nitro group in 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole further contributes to its chemical versatility. Nitro groups can serve as versatile handles for further derivatization, allowing chemists to explore different pharmacophores through reduction or coupling reactions. This dual functionality makes the compound particularly valuable for scaffold hopping and library screening initiatives aimed at identifying novel drug candidates.

In the context of drug discovery, the synthesis of 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole exemplifies the growing trend toward rational drug design. By combining known pharmacophoric elements—such as the pyrazole scaffold—the compound represents a well-informed approach to developing molecules with optimized biological profiles. The integration of computational modeling and high-throughput screening techniques has further accelerated the process of identifying promising candidates like this one.

Current research is exploring the potential applications of this compound in treating various diseases, including neurological disorders and infectious diseases. The structural features of 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression.

The synthetic pathways for preparing this compound have also been optimized to ensure scalability and cost-effectiveness. Modern synthetic methodologies emphasize green chemistry principles, minimizing waste and improving atom economy. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals, ensuring that compounds like 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole can progress efficiently through preclinical testing and into clinical trials.

As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in drug development. The combination of structural features—such as the fluoro-phenoxy methyl group and the nitro-substituted pyrazole core—provides a rich foundation for further exploration. By leveraging cutting-edge synthetic techniques and computational tools, researchers are poised to unlock new therapeutic possibilities with molecules such as this.

In conclusion, 1-(3-Fluoro-phenoxymethyl)-3-nitro-1H-pyrazole (CAS No. 1003993-41-6) represents a significant contribution to the field of medicinal chemistry. Its unique structural attributes and potential biological activities make it a valuable asset for ongoing research efforts aimed at developing novel therapeutic agents. As scientific understanding advances, compounds like this will continue to drive innovation in drug discovery and development.